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Compound of Interest

Compound Name: 4-Penten-2-ol, 3-methylene-

Cat. No.: B15460827

Essential Safety & Handling Guide: 4-Methyl-4-
penten-2-ol

Disclaimer: The following information pertains to 4-Methyl-4-penten-2-ol (CAS No. 2004-67-3).
A Safety Data Sheet (SDS) for the specifically requested "4-Penten-2-ol, 3-methylene-" was
not readily available. 4-Methyl-4-penten-2-ol is a structurally similar compound, and this
guidance is provided as a safety reference. Researchers should always seek the most specific
safety information for any chemical they handle.

This guide provides immediate, essential safety and logistical information for handling 4-
Methyl-4-penten-2-ol, tailored for research scientists and drug development professionals. The
content includes detailed operational and disposal plans to ensure safe laboratory practices.

Physical and Chemical Properties
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Property Value

Molecular Formula C6H120

Molecular Weight 100.16 g/mol [1]
Boiling Point 131.7°C at 760 mmHg
Flash Point 46.3°C[1]

Density 0.832 g/cm3

Vapor Pressure 4.06 mmHg at 25°C[1]
Appearance Colorless liquid[1]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 4-Methyl-4-penten-2-ol to minimize
exposure and ensure a safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[2] Ensure that eyewash stations and safety showers are readily
accessible.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[2]

» Skin Protection: Wear fire/flame resistant and impervious clothing.[2] Handle with chemical-
impermeable gloves that have been inspected for integrity before use.[2]

o Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with an appropriate cartridge.[2]

Handling and Storage
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e Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe mist, gas, or vapors.
[2] Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.
[2] Keep away from all sources of ignition, including heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat and sources of ignition.

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water.[2]

o Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a doctor.[2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical advice.

Disposal Plan

Proper disposal of 4-Methyl-4-penten-2-ol and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste chemical and any contaminated materials (e.g., gloves,
absorbent pads) in suitable, closed, and clearly labeled containers for disposal.[2]

» Disposal Method: Disposal must be conducted in accordance with all applicable federal,
state, and local regulations. Contact a licensed professional waste disposal service to
arrange for pickup and disposal. Do not dispose of down the drain or into the environment.
Adhered or collected material should be promptly disposed of.[2]

o Spill Cleanup: In the event of a spill, evacuate personnel to a safe area.[2] Remove all
sources of ignition.[2] Use spark-proof tools and explosion-proof equipment for cleanup.[2]
Absorb the spill with an inert material and place it in a suitable container for disposal.

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Methyl-4-penten-2-ol
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Caption: Workflow for Handling and Disposal of 4-Methyl-4-penten-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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